Cas no 1448050-21-2 (methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1448050-21-2
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 5962519
• PubChem ID: 71779309
• Update Time: 2025-06-14

methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• methyl 7-(thiophen-2-ylmethylcarbamoylamino)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-7-[[[(2-thienylmethyl)amino]carbonyl]amino]-, methyl ester
• AKOS024647308
• methyl 7-(3-(thiophen-2-ylmethyl)ureido)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• methyl 7-({[(thiophen-2-yl)methyl]carbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• F2416-1159
• 1448050-21-2

• Inchi： 1S/C17H19N3O3S/c1-23-17(22)20-7-6-12-4-5-14(9-13(12)11-20)19-16(21)18-10-15-3-2-8-24-15/h2-5,8-9H,6-7,10-11H2,1H3,(H2,18,19,21)
• InChI Key： RAGHWDFRTCCMRI-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(NC(NCC3SC=CC=3)=O)=C2)CCN1C(OC)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 98.9Ų

Additional information on methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Brief on Methyl 7-({(Thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 1448050-21-2)

The compound methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 1448050-21-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a tetrahydroisoquinoline scaffold with a thiophene-derived carbamoyl moiety, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, positioning it as a valuable lead compound for further drug development.

Recent research has elucidated the synthetic pathways for this compound, highlighting its efficient production through multi-step organic reactions involving key intermediates. The compound's structural complexity necessitates precise control over reaction conditions to ensure high yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its molecular structure and purity, which are critical for subsequent biological evaluations.

Pharmacological studies have demonstrated that methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibits notable bioactivity, particularly in modulating specific biological targets. Preliminary in vitro assays indicate its potential as an inhibitor of certain enzymes involved in inflammatory pathways, suggesting its applicability in treating inflammatory diseases. Moreover, its interaction with cellular receptors has been investigated, revealing a high binding affinity that could be leveraged for therapeutic purposes.

In vivo studies have further supported the compound's therapeutic potential, with animal models showing favorable pharmacokinetic profiles and minimal toxicity at effective doses. These findings underscore its suitability for further preclinical development. Researchers have also explored its structure-activity relationships (SAR), identifying key functional groups that contribute to its bioactivity, which could guide the design of more potent analogs.

The compound's mechanism of action appears to involve the modulation of signaling pathways associated with disease progression. For instance, it has been shown to interfere with the production of pro-inflammatory cytokines, thereby reducing inflammation in experimental models. This dual functionality—targeting both enzymatic activity and receptor interactions—positions it as a versatile candidate for multifactorial diseases.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to enhance its pharmacokinetic properties while retaining its therapeutic efficacy. Collaborative studies between academic and industrial researchers are underway to accelerate its transition into clinical trials.

In conclusion, methyl 7-({(thiophen-2-yl)methylcarbamoyl}amino)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a significant advancement in the search for novel therapeutic agents. Its unique chemical structure and promising biological activities make it a compelling subject for ongoing research. Future studies will likely focus on refining its pharmacological profile and exploring its potential in treating a broader range of diseases, solidifying its role in the next generation of medicinal compounds.